Cas no 898430-13-2 (4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one)

• Product Name: 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one
• CAS No: 898430-13-2
• MF: C₂₀H₁₆O₄
• MW: 320.338645935059
• CID: 5482348
• Update Time: 2025-07-19

4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzofuran-2-yl)-6-ethoxy-7-methylchromen-2-one
• 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one

• Inchi： 1S/C20H16O4/c1-3-22-17-10-14-15(11-20(21)24-18(14)8-12(17)2)19-9-13-6-4-5-7-16(13)23-19/h4-11H,3H2,1-2H3
• InChI Key： LPVOIVDHYBUYQU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(OCC)C(C)=C2)C(C2=CC3=CC=CC=C3O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one

4-(1-Benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one (CAS No. 898430-13-2): A Comprehensive Overview

4-(1-Benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one (CAS No. 898430-13-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of chromenones, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The chemical structure of 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one is characterized by a chromene ring fused with a benzofuran moiety, along with an ethoxy and a methyl substituent. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activities. The benzofuran ring is particularly noteworthy for its ability to enhance the compound's lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one has shown potent antioxidant activity. Oxidative stress is a major contributor to various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage, thereby offering potential therapeutic benefits in these conditions.

The anticancer properties of 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one have also been extensively investigated. Research has demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

Beyond its direct biological activities, 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one has also been studied for its potential as a lead compound in drug discovery. Its unique structural features make it an excellent scaffold for further chemical modifications to enhance its potency and selectivity. For instance, researchers have synthesized several derivatives by modifying the ethoxy and methyl groups or introducing additional functional groups to improve its pharmacokinetic properties and reduce potential side effects.

The safety profile of 4-(1-benzofuran-2-yl)-6-ethoxy-7-methyl-2H-chromen-2-one is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, more extensive safety studies are needed to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, 4-(1-benzofuran-2-y)-6-ehtoxy--methyl-H-chromen-one (CAS No. 898430--) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.